Cas no 2229660-70-0 (4-(2-chloro-6-methylpyridin-4-yl)but-3-en-2-amine)

• Product Name: 4-(2-chloro-6-methylpyridin-4-yl)but-3-en-2-amine
• CAS No: 2229660-70-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6187399
• PubChem ID: 165783821
• Update Time: 2025-06-18

4-(2-chloro-6-methylpyridin-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methylpyridin-4-yl)but-3-en-2-amine
• EN300-1995792
• 2229660-70-0

• Inchi： 1S/C10H13ClN2/c1-7(12)3-4-9-5-8(2)13-10(11)6-9/h3-7H,12H2,1-2H3/b4-3+
• InChI Key： YMGVJZMYQRKCQT-ONEGZZNKSA-N
• SMILES： ClC1=CC(=CC(C)=N1)/C=C/C(C)N

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(2-chloro-6-methylpyridin-4-yl)but-3-en-2-amine

4-(2-Chloro-6-Methylpyridin-4-yl)But-3-en-2-Amine: A Comprehensive Overview

4-(2-Chloro-6-Methylpyridin-4-yl)But-3-en-2-Amine, identified by the CAS number 2229660-70-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of extensive research.

The molecular structure of 4-(2-Chloro-6-Methylpyridin-4-yl)But-3-en-2-Amine comprises a pyridine ring substituted with chlorine and methyl groups, connected to a butenamine moiety. This combination of heterocyclic and aliphatic components contributes to its distinctive reactivity and biological activity. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have focused on optimizing the synthesis of this compound, employing catalytic cross-coupling reactions and enantioselective methodologies. These advancements have not only improved the yield and purity of the compound but also opened avenues for its large-scale production. The integration of green chemistry principles in these processes has further enhanced its appeal as an environmentally friendly synthetic intermediate.

In terms of biological activity, 4-(2-Chloro-6-Methylpyridin-4-yl)But-3-en-2-Amine has demonstrated promising results in preliminary assays targeting various disease states, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways underscores its potential as a lead compound in drug development pipelines.

The application of computational tools, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the compound's interaction with biological targets. These studies have revealed critical binding motifs and highlighted opportunities for further structural modification to enhance potency and selectivity.

In conclusion, 4-(2-Chloro-6-Methylpyridin-4-yl)But-3-en-2-Amine stands as a testament to the progress in modern organic chemistry and pharmacology. Its versatile structure, coupled with cutting-edge research findings, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.